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Compound of Interest

Compound Name: MF 5137

Cat. No.: B15565615

Get Quote

This guide provides immediate, essential safety protocols and logistical information for handling

MF 5137, also known as N-dodecylphosphonic acid (CAS 5137-70-2). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical Identifier: N-dodecylphosphonic acid CAS Number: 5137-70-2

Immediate Safety Concerns
N-dodecylphosphonic acid is classified by some suppliers as causing severe skin burns and

eye damage.[1][2] It may also be corrosive to metals.[1] Due to conflicting classifications across

suppliers, with some labeling it as non-hazardous, it is imperative to handle this chemical with a

high degree of caution, adhering to the more stringent safety protocols outlined below.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to prevent contact and exposure.
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Protection Type Specific Recommendations

Eye/Face Protection
Chemical safety goggles or a face shield are

required. Contact lenses should not be worn.[2]

Hand Protection
Neoprene or nitrile rubber gloves should be

worn.[2]

Skin and Body
Wear suitable protective clothing, such as a lab

coat.

Respiratory
In case of dust formation, use a NIOSH-certified

dust and mist respirator.

Handling and Storage Procedures
Safe Handling:

Avoid contact with skin and eyes.

Do not breathe in dust.

Ensure adequate ventilation, using local exhaust or general room ventilation to minimize dust

exposure.

Wash hands thoroughly after handling.

Storage:

Keep the container tightly closed in a dry, well-ventilated area.

Store away from heat sources.

Recommended storage temperature is between 2-8°C.

Emergency and First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

and soap. Seek medical attention.

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids. Remove

contact lenses if present and easy to do so.

Continue rinsing and seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spillage and Disposal Plan
Spill Containment:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Avoid dust formation.

Sweep or shovel the spilled solid material into a suitable, closed container for disposal.

Waste Disposal:

Dispose of the chemical and its container at an approved waste disposal plant.

Do not let the product enter drains.
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Contaminated packaging should be disposed of as an unused product.

Physical and Chemical Properties
Property Value

Molecular Formula C12H27O3P

Molecular Weight 250.31 g/mol

Appearance White, crystalline solid

Melting Point 81 - 83 °C

Solubility Sparingly soluble in water

Workflow for Handling MF 5137
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Safe Handling Workflow for MF 5137

Preparation

Handling

Cleanup & Disposal Emergency

Review SDS

Don PPE
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Dispose of Waste
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Caption: A flowchart outlining the key steps for safely handling MF 5137, from preparation to

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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